Cas no 217188-15-3 (2-Thiophenemethanol, 5-(3-pyridinyl)-)

2-Thiophenemethanol, 5-(3-pyridinyl)- structure
217188-15-3 structure
Product Name:2-Thiophenemethanol, 5-(3-pyridinyl)-
CAS No:217188-15-3
MF:C10H9NOS
MW:191.249561071396
CID:1403932
PubChem ID:11816351
Update Time:2025-04-20

2-Thiophenemethanol, 5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol, 5-(3-pyridinyl)-
    • (5-pyridin-3-ylthiophen-2-yl)methanol
    • CHEMBL180524
    • BDBM50158933
    • DTXSID40473496
    • DB-219129
    • (5-pyrid-3-ylthien-2-yl)methanol
    • [5-(pyridin-3-yl)thiophen-2-yl]methanol
    • 217188-15-3
    • XBSQDYZSJJZBOS-UHFFFAOYSA-N
    • (5-(Pyridin-3-yl)thiophen-2-yl)methanol
    • US8609708, 61
    • (5-Pyridin-3-yl-thiophen-2-yl)-methanol
    • SCHEMBL3611935
    • 5-(3-Pyridinyl)-2-thiophenemethanol
    • Inchi: 1S/C10H9NOS/c12-7-9-3-4-10(13-9)8-2-1-5-11-6-8/h1-6,12H,7H2
    • InChI Key: XBSQDYZSJJZBOS-UHFFFAOYSA-N
    • SMILES: S1C(CO)=CC=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 191.04057
  • Monoisotopic Mass: 191.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12
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